Cas no 89210-89-9 (Phenol, 4-(2-bromoethoxy)-, acetate)
89210-89-9 structure
Product Name:Phenol, 4-(2-bromoethoxy)-, acetate
CAS No:89210-89-9
MF:C10H13BrO4
MW:277.111822843552
CID:608659
PubChem ID:71322745
Update Time:2025-04-19
Phenol, 4-(2-bromoethoxy)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(2-bromoethoxy)-, acetate
- acetic acid,4-(2-bromoethoxy)phenol
- 89210-89-9
- Acetic acid--4-(2-bromoethoxy)phenol (1/1)
- DTXSID60752396
-
- Inchi: 1S/C8H9BrO2.C2H4O2/c9-5-6-11-8-3-1-7(10)2-4-8;1-2(3)4/h1-4,10H,5-6H2;1H3,(H,3,4)
- InChI Key: PGUCLAHKRDTGDM-UHFFFAOYSA-N
- SMILES: BrCCOC1C=CC(=CC=1)O.OC(C)=O
Computed Properties
- Exact Mass: 275.99972g/mol
- Monoisotopic Mass: 275.99972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 131
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
Phenol, 4-(2-bromoethoxy)-, acetate Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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